Cas no 2229171-49-5 (tert-butyl 4-(4-aminobutan-2-yl)-1H-imidazole-1-carboxylate)
tert-butyl 4-(4-aminobutan-2-yl)-1H-imidazole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 4-(4-aminobutan-2-yl)-1H-imidazole-1-carboxylate
- 2229171-49-5
- EN300-1896122
-
- Inchi: 1S/C12H21N3O2/c1-9(5-6-13)10-7-15(8-14-10)11(16)17-12(2,3)4/h7-9H,5-6,13H2,1-4H3
- InChI Key: XHRIIMXOKCCTCZ-UHFFFAOYSA-N
- SMILES: O(C(N1C=NC(=C1)C(C)CCN)=O)C(C)(C)C
Computed Properties
- Exact Mass: 239.16337692g/mol
- Monoisotopic Mass: 239.16337692g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 70.1Ų
tert-butyl 4-(4-aminobutan-2-yl)-1H-imidazole-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1896122-0.05g |
tert-butyl 4-(4-aminobutan-2-yl)-1H-imidazole-1-carboxylate |
2229171-49-5 | 0.05g |
$1381.0 | 2023-09-18 | ||
| Enamine | EN300-1896122-0.1g |
tert-butyl 4-(4-aminobutan-2-yl)-1H-imidazole-1-carboxylate |
2229171-49-5 | 0.1g |
$1447.0 | 2023-09-18 | ||
| Enamine | EN300-1896122-0.25g |
tert-butyl 4-(4-aminobutan-2-yl)-1H-imidazole-1-carboxylate |
2229171-49-5 | 0.25g |
$1513.0 | 2023-09-18 | ||
| Enamine | EN300-1896122-0.5g |
tert-butyl 4-(4-aminobutan-2-yl)-1H-imidazole-1-carboxylate |
2229171-49-5 | 0.5g |
$1577.0 | 2023-09-18 | ||
| Enamine | EN300-1896122-1.0g |
tert-butyl 4-(4-aminobutan-2-yl)-1H-imidazole-1-carboxylate |
2229171-49-5 | 1g |
$1643.0 | 2023-05-23 | ||
| Enamine | EN300-1896122-2.5g |
tert-butyl 4-(4-aminobutan-2-yl)-1H-imidazole-1-carboxylate |
2229171-49-5 | 2.5g |
$3220.0 | 2023-09-18 | ||
| Enamine | EN300-1896122-5.0g |
tert-butyl 4-(4-aminobutan-2-yl)-1H-imidazole-1-carboxylate |
2229171-49-5 | 5g |
$4764.0 | 2023-05-23 | ||
| Enamine | EN300-1896122-10.0g |
tert-butyl 4-(4-aminobutan-2-yl)-1H-imidazole-1-carboxylate |
2229171-49-5 | 10g |
$7065.0 | 2023-05-23 | ||
| Enamine | EN300-1896122-1g |
tert-butyl 4-(4-aminobutan-2-yl)-1H-imidazole-1-carboxylate |
2229171-49-5 | 1g |
$1643.0 | 2023-09-18 | ||
| Enamine | EN300-1896122-5g |
tert-butyl 4-(4-aminobutan-2-yl)-1H-imidazole-1-carboxylate |
2229171-49-5 | 5g |
$4764.0 | 2023-09-18 |
tert-butyl 4-(4-aminobutan-2-yl)-1H-imidazole-1-carboxylate Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on tert-butyl 4-(4-aminobutan-2-yl)-1H-imidazole-1-carboxylate
tert-butyl 4-(4-aminobutan-2-yl)-1H-imidazole-1-carboxylate (CAS No. 2229171-49-5): An Overview of a Promising Compound in Medicinal Chemistry
tert-butyl 4-(4-aminobutan-2-yl)-1H-imidazole-1-carboxylate (CAS No. 2229171-49-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The tert-butyl group and the 4-(4-aminobutan-2-yl) substituent contribute to its stability and bioavailability, making it a promising candidate for further research and development.
The imidazole ring is a fundamental structural motif in many biologically active molecules, including histamine and several important pharmaceuticals. The presence of the imidazole ring in tert-butyl 4-(4-aminobutan-2-yl)-1H-imidazole-1-carboxylate suggests potential interactions with various biological targets, such as receptors and enzymes. The carboxylate group further enhances its ability to form hydrogen bonds, which is crucial for its binding affinity and selectivity.
Recent studies have explored the pharmacological properties of tert-butyl 4-(4-aminobutan-2-yl)-1H-imidazole-1-carboxylate. One notable area of research is its potential as an anticonvulsant agent. Preclinical studies have shown that this compound exhibits significant anticonvulsant activity in animal models of epilepsy. The mechanism of action is believed to involve modulation of ion channels, particularly sodium and potassium channels, which are key players in neuronal excitability.
In addition to its anticonvulsant properties, tert-butyl 4-(4-aminobutan-2-yl)-1H-imidazole-1-carboxylate has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in activated immune cells. This suggests that it may have therapeutic potential in inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.
The tert-butyl group in the compound plays a crucial role in enhancing its lipophilicity and improving its pharmacokinetic properties. This makes it more suitable for oral administration and increases its bioavailability. The 4-(4-aminobutan-2-yl) substituent adds flexibility to the molecule, which may facilitate its interaction with multiple biological targets.
Another area of interest is the potential use of tert-butyl 4-(4-aminobutan-2-yl)-1H-imidazole-1-carboxylate as a neuroprotective agent. Preliminary studies have shown that it can protect neurons from oxidative stress-induced damage, which is a common feature in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects are thought to be mediated by its ability to scavenge free radicals and inhibit apoptosis.
The synthesis of tert-butyl 4-(4-aminobutan-2-yl)-1H-imidazole-1-carboxylate involves several steps, including the formation of the imidazole ring and the introduction of the tert-butyl and 4-(4-aminobutan-2-yl) groups. Advanced synthetic methods have been developed to optimize the yield and purity of the final product. These methods often involve protecting group strategies to ensure selective functionalization at specific sites on the molecule.
In terms of safety and toxicity, preliminary studies have indicated that tert-butyl 4-(4-aminobutan-2-yl)-1H-imidazole-1-carboxylate has a favorable safety profile at therapeutic doses. However, further toxicological evaluations are necessary to fully understand its long-term effects and potential side effects.
The future prospects for tert-butyl 4-(4-aminobutan-2-yl)-1H-imidazole-1-carboxylate are promising. Ongoing clinical trials are aimed at evaluating its efficacy and safety in various therapeutic areas. Additionally, researchers are exploring derivative compounds with modified structures to enhance specific biological activities or improve pharmacokinetic properties.
In conclusion, tert-butyl 4-(4-aminobutan-2-y l)-1H-imidazole -1-carbox ylate (CAS No . 2229 171 - 49 -5) represents a significant advancement in medicinal chemistry with potential applications in multiple therapeutic areas. Its unique structural features and promising biological activities make it an exciting candidate for further development and clinical evaluation.
2229171-49-5 (tert-butyl 4-(4-aminobutan-2-yl)-1H-imidazole-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)